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Compound of Interest

Compound Name: 4-Methylinicotinic acid

Cat. No.: B1296157

Essential Safety and Handling Guide for 4-
Methylnicotinic Acid

This guide provides immediate and essential safety protocols, operational instructions, and
disposal plans for handling 4-Methylnicotinic acid. It is intended for researchers, scientists,
and professionals in drug development to ensure safe laboratory practices.

Chemical Identification and Hazards

Property Information

Chemical Name 4-Methylnicotinic acid

Synonyms 4-Methylpyridine-3-carboxylic acid
CAS Number 3222-50-2

Molecular Formula C7H7NO2

Causes skin irritation.[1][2][3] Causes serious
Hazard Statements eye irritation.[1][2][3] May cause respiratory
irritation.[1][2][3]

Signal Word Warning[1]

Personal Protective Equipment (PPE)
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Proper personal protective equipment is mandatory to minimize exposure and ensure safety

when handling 4-Methylnicotinic acid.

Protection Type

Recommended Equipment

Specifications

Eye/Face Protection

Safety goggles with side

protection or face shield.

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EV).[4]

Hand Protection

Chemical-resistant gloves.

Check for chemical
compatibility and remove
gloves with care to avoid skin

contamination.[1]

Skin and Body Protection

Laboratory clothing or a
complete suit protecting

against chemicals.

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[4]

Respiratory Protection

Use a particulate filter
respirator (type P95 US or P1
EU EN 143) for nuisance
exposures. For higher-level
protection, use type
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges.[4]

To be used if ventilation is
inadequate or for emergency

situations.

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of 4-Methylnicotinic acid and

the safety of laboratory personnel.
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Procedure

Guideline

Handling

Use only in a chemical fume hood or a well-
ventilated area.[3] Avoid breathing dust, fumes,
gas, mist, vapors, or spray.[1][3] Avoid contact
with skin, eyes, and clothing.[5] Wash hands
thoroughly after handling.[1]

Storage

Store in a cool, dry, and well-ventilated place.[1]
[5] Keep the container tightly closed.[1][5] Store

under an inert atmosphere as it is air-sensitive.

[1]

Emergency and First-Aid Protocols

Immediate and appropriate responses to accidental exposure are critical.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately wash the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing.[3] If skin irritation

persists, call a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do so. Continue rinsing for at least 15 minutes

and get medical attention.[1]

Ingestion

Clean the mouth with water and drink plenty of
water afterward. Do not induce vomiting.[6] Call
a physician or Poison Control Center

immediately.[6]
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Spill and Disposal Management

Proper containment and disposal of 4-Methylnicotinic acid are essential to prevent
environmental contamination and further exposure.

Action Procedure

Wear appropriate PPE.[3] For solid spills, sweep
up and shovel into suitable containers for

Spill Cleanup disposal.[1] For liquid spills, mix with sand or
other inert absorbent material before collection.
[3] Avoid dust formation.[1]

Dispose of contents and container to an
approved waste disposal plant.[1] Waste is
) classified as hazardous and must be disposed
Waste Disposal i . .
of in accordance with local, regional, and
national regulations.[6] Do not empty into drains

or release into the environment.[1][3]

Safety Workflow for Handling 4-Methylnicotinic Acid

The following diagram outlines the procedural flow for safely handling 4-Methylnicotinic acid,
from preparation to disposal.
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Caption: Workflow for handling 4-Methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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